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Compound of Interest

Compound Name: 4-(Chloromethyl)benzophenone

Cat. No.: B015526

An In-Depth Technical Guide to the Safe Handling and Storage of 4-
(Chloromethyl)benzophenone

This document serves as a comprehensive technical guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and emergency procedures for 4-
(Chloromethyl)benzophenone (CAS No. 42728-62-1). As a bifunctional molecule
incorporating a benzophenone core and a reactive benzylic chloride, this compound is a
valuable intermediate in organic synthesis.[1][2][3] However, its reactivity necessitates stringent
safety protocols to mitigate risks to personnel and ensure experimental integrity. This guide is
structured to provide not just procedural steps, but the scientific rationale underpinning them,
fostering a culture of safety through understanding.

Compound Profile and Physicochemical Properties

4-(Chloromethyl)benzophenone, with the IUPAC name methanone, is an aromatic ketone.[4]
[5] Its structure features two key reactive sites: the carbonyl group of the benzophenone and
the highly reactive benzylic chloride (-CH2Cl) group.[1] This benzylic chloride is particularly
susceptible to nucleophilic substitution reactions, making the compound a versatile building
block.[1] Understanding its physical properties is the first step in safe handling.

Table 1: Physicochemical Properties of 4-(Chloromethyl)benzophenone
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Property Value/Description Source(s)
Molecular Formula C14H1:CIO [11[4116]
Molecular Weight 230.69 g/mol [1][41[6]
CAS Number 42728-62-1 [1][4][6]
Appearance Crystalline solid [1]

Insoluble in water; Soluble in
Solubility dichloromethane (DCM), [1]
chloroform, DMF, and DMSO.

Hazard Identification and Comprehensive Risk
Assessment

There is some discrepancy in the classification of 4-(Chloromethyl)benzophenone across
suppliers. Some sources classify it as non-hazardous under Regulation (EC) No. 1272/2008[2],
while others assign specific and severe hazard statements.[5] From a risk management
perspective, it is imperative to adopt the most stringent classification to ensure the highest level
of safety. The reactivity of the benzylic chloride group suggests a potential for irritation and
burns. Therefore, this guide is based on the more cautious hazard profile. The related
compounds, 4-chlorobenzophenone and 4-(bromomethyl)benzophenone, are known to cause
skin and eye irritation.[7][8][9][10]

Table 2: GHS Hazard Classification (Recommended Precautionary Basis)
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Hazard Class Hazard Statement GHS Code Source
Acute Toxicity, Oral Harmful if swallowed H302 [5]
) Causes severe skin
Skin
_ o burns and eye H314 [5]
Corrosion/Irritation
damage
Serious Eye Causes serious eye
L o H319 [8][10]
Damage/Irritation irritation

_ o May cause respiratory
Respiratory Irritation T H335 [10][11]
irritation

The causality behind these hazards stems from the compound's chemical reactivity. The
benzylic chloride can alkylate biological nucleophiles, such as amines and thiols found in
proteins and DNA, potentially leading to cellular damage. Upon contact with moisture, it can
hydrolyze to form hydrochloric acid, contributing to its corrosive effects on skin, eyes, and the
respiratory tract.
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GHS Hazard Profile

. g H302: Harmful if swallowed
4-(Chloromethyjl)benzophenone | "9%""

) e amme H314: Causes severe skin burns
and eye damage

C14H11CIO

Inhalation

H335: May cause respiratory irritation
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Caption: Workflow for responding to a chemical spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam. [6][12]Do not use a direct stream of water, as it may react with the compound.

Specific Hazards: Combustion may produce toxic and corrosive gases, including carbon
monoxide, carbon dioxide, and hydrogen chloride gas. [7][9]* Protective Equipment:
Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).
[61[71[13]

First Aid Protocol

Immediate medical attention is crucial following any exposure. [14]

Inhalation: Move the person to fresh air at once. [6][10]If breathing is difficult, administer
oxygen. If breathing has stopped, perform artificial respiration. [14]Seek immediate medical
attention.

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
large amounts of water for at least 15-20 minutes. [15]Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. [10][14]Remove contact lenses if present
and easy to do. Seek immediate medical attention. [16]* Ingestion: Do NOT induce vomiting.
[6]Rinse the mouth with water. Never give anything by mouth to an unconscious person.
[6]Call a poison control center or doctor immediately. [15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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